Cas no 1807172-74-2 (1-Bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene)

• Product Name: 1-Bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene
• CAS No: 1807172-74-2
• MF: C₇H₃BrF₃NO₃
• MW: 286.002831697464
• CID: 4708040
• Update Time: 2025-05-20

1-Bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene

• Inchi： 1S/C7H3BrF3NO3/c8-3-1-4(9)6(15-7(10)11)2-5(3)12(13)14/h1-2,7H
• InChI Key： KSCNYVTXGFTRPX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1[N+](=O)[O-])OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene

1-Bromo-4-Difluoromethoxy-5-Fluoro-2-Nitrobenzene: A Comprehensive Overview

1-Bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene, also known by its CAS number 1807172-74-2, is a highly substituted aromatic compound with significant applications in various fields of chemistry. This compound is characterized by the presence of multiple functional groups, including a bromine atom, a difluoromethoxy group, a fluoro group, and a nitro group, all attached to a benzene ring. The combination of these substituents imparts unique chemical properties, making it an interesting subject for research and industrial applications.

The structure of 1-bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene is highly symmetrical, with the substituents arranged in a specific spatial arrangement. This symmetry plays a crucial role in determining its physical and chemical properties. The bromine atom, located at position 1, contributes to the compound's reactivity and stability. The difluoromethoxy group at position 4 introduces electron-withdrawing effects, which influence the electronic environment of the benzene ring. Similarly, the fluoro group at position 5 and the nitro group at position 2 further modulate the electronic characteristics of the molecule.

Recent studies have highlighted the potential of 1-bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene in drug discovery and development. Its unique electronic properties make it a promising candidate for designing bioactive molecules with specific pharmacological activities. Researchers have explored its ability to act as an intermediate in the synthesis of complex heterocyclic compounds, which are often used in pharmaceuticals and agrochemicals.

In addition to its role in drug discovery, this compound has found applications in materials science. The presence of multiple electron-withdrawing groups makes it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Its ability to undergo various chemical transformations under controlled conditions has further enhanced its utility in material synthesis.

The synthesis of 1-bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene involves a series of carefully designed reactions. The starting material is typically bromobenzene or a derivative thereof, which undergoes substitution reactions to introduce the desired functional groups. The introduction of the difluoromethoxy group requires precise control over reaction conditions to ensure high yields and purity. Similarly, the addition of the fluoro and nitro groups involves specialized techniques to maintain the integrity of the molecule.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. Researchers have explored the use of catalysts and environmentally friendly solvents to minimize waste and reduce the environmental impact of production processes. These innovations not only enhance the efficiency of synthesis but also align with global efforts to promote sustainable practices in chemistry.

The chemical stability of 1-bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene is another area that has garnered significant attention. Studies have shown that its stability under various conditions makes it suitable for long-term storage and transportation without degradation. This property is particularly important for industrial applications where consistent quality and reliability are paramount.

In conclusion, 1-bromo-4-difluoromethoxy-5-fluoro-2-nitrobenzene, with its CAS number 1807172-74-2, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial settings.